![molecular formula C16H16BrNO B253392 N-(4-bromo-3-methylphenyl)-2-(3-methylphenyl)acetamide](/img/structure/B253392.png)
N-(4-bromo-3-methylphenyl)-2-(3-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-bromo-3-methylphenyl)-2-(3-methylphenyl)acetamide, also known as 4'-bromo-3'-methyl-2'-phenylacetanilide, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a member of the acetanilide family of compounds, which are known for their analgesic and anti-inflammatory properties. In
Mechanism of Action
The mechanism of action of N-(4-bromo-3-methylphenyl)-2-(3-methylphenyl)acetamide is not fully understood. However, it is believed to work by inhibiting the production of prostaglandins, which are involved in the inflammatory response. By reducing the production of prostaglandins, this compound may help to reduce pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have analgesic and anti-inflammatory effects in animal studies. This compound has been found to reduce pain and inflammation in models of acute and chronic pain. Additionally, this compound has been found to have a low toxicity profile, which makes it a promising candidate for further development as a pain medication.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-bromo-3-methylphenyl)-2-(3-methylphenyl)acetamide is its analgesic and anti-inflammatory properties, which make it a promising candidate for the development of new pain medications. Additionally, this compound has been found to have a low toxicity profile, which is important for the development of safe and effective medications. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for the study of N-(4-bromo-3-methylphenyl)-2-(3-methylphenyl)acetamide. One potential direction is to further investigate its mechanism of action in order to optimize its therapeutic potential. Additionally, this compound could be studied for its potential use in the treatment of other conditions, such as cancer or neurodegenerative diseases. Finally, further studies could be conducted to investigate the safety and efficacy of this compound in humans, which would be an important step towards its development as a new pain medication.
Conclusion:
In conclusion, this compound is a promising compound for the development of new pain medications. This compound has been found to have analgesic and anti-inflammatory properties, and has a low toxicity profile. However, further research is needed to fully understand its mechanism of action and optimize its therapeutic potential.
Synthesis Methods
The synthesis of N-(4-bromo-3-methylphenyl)-2-(3-methylphenyl)acetamide involves the reaction of 4-bromo-3-methylbenzoyl chloride with 3-methylacetanilide in the presence of a base such as triethylamine. This reaction results in the formation of the desired compound with a yield of approximately 70%.
Scientific Research Applications
N-(4-bromo-3-methylphenyl)-2-(3-methylphenyl)acetamide has been studied for its potential use in scientific research, particularly in the field of medicinal chemistry. This compound has been found to exhibit analgesic and anti-inflammatory properties, which make it a promising candidate for the development of new pain medications.
properties
Molecular Formula |
C16H16BrNO |
---|---|
Molecular Weight |
318.21 g/mol |
IUPAC Name |
N-(4-bromo-3-methylphenyl)-2-(3-methylphenyl)acetamide |
InChI |
InChI=1S/C16H16BrNO/c1-11-4-3-5-13(8-11)10-16(19)18-14-6-7-15(17)12(2)9-14/h3-9H,10H2,1-2H3,(H,18,19) |
InChI Key |
GFVJLPINFGOYLX-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC=C1)CC(=O)NC2=CC(=C(C=C2)Br)C |
Canonical SMILES |
CC1=CC(=CC=C1)CC(=O)NC2=CC(=C(C=C2)Br)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.